Cas no 1803997-29-6 (4-(Difluoromethyl)pyridin-3-ol)

• Product Name: 4-(Difluoromethyl)pyridin-3-ol
• CAS No: 1803997-29-6
• MF: C₆H₅F₂NO
• MW: 145.106808423996
• MDL: MFCD25476545
• CID: 4800370
• PubChem ID: 118840532
• Update Time: 2026-02-27

4-(Difluoromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)pyridin-3-ol
• 4-(Difluoromethyl)-3-hydroxypyridine
• E76519
• BS-50636
• CS-0160956
• SB85839
• 1803997-29-6

• MDL： MFCD25476545
• Inchi： 1S/C6H5F2NO/c7-6(8)4-1-2-9-3-5(4)10/h1-3,6,10H
• InChI Key： DXAPVRJHLUBRHU-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1O)F

Computed Properties

• Exact Mass: 145.03392011g/mol
• Monoisotopic Mass: 145.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)pyridin-3-ol

4-(Difluoromethyl)pyridin-3-ol (CAS No. 1803997-29-6): A Comprehensive Overview

4-(Difluoromethyl)pyridin-3-ol (CAS No. 1803997-29-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and pyridinol functionalities, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 4-(Difluoromethyl)pyridin-3-ol consists of a pyridine ring with a hydroxyl group at the 3-position and a difluoromethyl group at the 4-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, which are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of 4-(Difluoromethyl)pyridin-3-ol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-(Difluoromethyl)pyridin-3-ol effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in both in vitro and in vivo models. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(Difluoromethyl)pyridin-3-ol has also shown potential as an antiviral agent. A study published in Antiviral Research reported that the compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes, making it a potential lead compound for the development of new antiviral therapies.

In addition to its therapeutic applications, 4-(Difluoromethyl)pyridin-3-ol has been explored for its use as a building block in organic synthesis. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of drug molecules, which is crucial for optimizing their pharmacokinetic properties. Researchers have utilized 4-(Difluoromethyl)pyridin-3-ol as a key intermediate in the synthesis of novel compounds with improved pharmacological profiles.

The synthesis of 4-(Difluoromethyl)pyridin-3-ol has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 3-hydroxypyridine with difluoroiodomethane in the presence of a suitable base. This reaction proceeds via an SN2 mechanism, leading to the formation of the desired product with high yield and purity. Alternative synthetic strategies have also been developed to improve scalability and reduce environmental impact.

The safety profile of 4-(Difluoromethyl)pyridin-3-ol has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-(Difluoromethyl)pyridin-3-ol (CAS No. 1803997-29-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities, making it a potential lead compound for the development of new therapeutic agents. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.